3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-3-yl)-6-[(3-methylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H16N4O3S/c1-12-5-4-6-13(9-12)24-11-17-22-23-18(20-21-19(23)27-17)16-10-25-14-7-2-3-8-15(14)26-16/h2-9,16H,10-11H2,1H3
• InChI Key: DFKMACFTTSDVHP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC2=NN3C(=NN=C3S2)C4COC5=CC=CC=C5O4

Description

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to interact with specific enzymes and receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole depend on its specific application. In medicinal chemistry, the compound has been shown to inhibit the growth of cancer cells and reduce inflammation. In pharmacology, the compound has been shown to improve drug delivery by increasing the solubility and bioavailability of drugs. In materials science, the compound has been shown to exhibit catalytic activity and semiconducting properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential as a versatile compound that can be used in various fields. Its ability to exhibit catalytic activity and semiconducting properties makes it a useful material for materials science research. Its potential as an anti-cancer and anti-inflammatory agent makes it a promising compound for medicinal chemistry research. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for expertise in organic chemistry.

Future Directions

There are several future directions for research on 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. In medicinal chemistry, further studies can be conducted to investigate its potential as an anti-viral agent. In pharmacology, more research can be done to explore its potential as a drug delivery system for various drugs. In materials science, further studies can be conducted to investigate its potential as an organic semiconductor and to develop more efficient synthesis methods for the compound.
Conclusion
In conclusion, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound that has potential applications in various fields. Its complex synthesis method and the need for expertise in organic chemistry are limitations to its use in lab experiments. However, its potential as an anti-cancer, anti-inflammatory, and anti-viral agent, as well as its potential as a drug delivery system and as a catalyst and organic semiconductor, make it a promising compound for future research.

Synthesis Methods

The synthesis of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that requires expertise in organic chemistry. The exact details of the synthesis method are beyond the scope of this paper. However, it is worth noting that the compound is synthesized using various reagents and solvents under specific conditions to ensure the purity and yield of the final product.

Scientific Research Applications

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, the compound has been investigated for its potential as an anti-cancer agent, anti-inflammatory agent, and anti-viral agent. In pharmacology, the compound has been studied for its potential as a drug delivery system. In materials science, the compound has been investigated for its potential as a catalyst and as an organic semiconductor.